3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol

• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol
• IUPAC Name: 3-amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C9H13BrN2O/c1-6(3-11)9(13)7-2-8(10)5-12-4-7/h2,4-6,9,13H,3,11H2,1H3
• InChI Key: GFZHIJDFKZRKMX-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1=CC(=CN=C1)Br)O

Description

3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol is a pyridine derivative characterized by a 5-bromo-substituted pyridine ring linked to a propanol backbone. The molecule features an amino group at the C3 position of the propanol chain and a methyl group at the C2 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 5-bromopyridine-3-carboxaldehyde with a suitable amine and a reducing agent to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and subsequent functional group transformations under controlled conditions. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be reduced to remove the bromine atom or to convert the amino group to an amine.

Substitution: The bromine atom can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and protein-ligand binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups can form hydrogen bonds with target molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of the target molecules and influence biological pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs

The following pyridine derivatives share structural similarities with the target compound and are selected for comparison based on substituent patterns and functional group variations:

Table 1: Comparative Analysis of Pyridine Derivatives

Compound Name	Molecular Formula	Pyridine Substituents	Alcohol Chain Features	Notable Properties
3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol (Target)	C9H13BrN2O	5-bromo	2-methyl, 3-amino	Potential steric hindrance from methyl group
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	C8H11FN2O	2-amino-5-fluoro	Propan-1-ol	Fluorine’s electronegativity may enhance polarity
3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol	C9H8BrNO2	5-bromo-3-methoxy	Prop-2-yn-1-ol (propargyl alcohol)	Triple bond enables click chemistry applications
3-Amino-3-(5-bromopyridin-3-yl)-2,2-difluoropropan-1-ol	C8H9BrF2N2O	5-bromo	2,2-difluoro, 3-amino	Difluoro substitution increases metabolic stability

Analysis of Structural Differences

In contrast, the 5-fluoro analog replaces bromine with fluorine, reducing steric bulk but increasing electronegativity.

Alcohol Chain Variations: The target compound’s 2-methyl group introduces steric hindrance, which may restrict conformational flexibility compared to the unsubstituted propanol chain in . The propargyl alcohol chain in contains a triple bond, enabling participation in bioorthogonal reactions (e.g., click chemistry). The 2,2-difluoro substitution in enhances electronegativity and may improve metabolic stability by resisting oxidative degradation.

Amino Group Positioning: Both the target compound and the difluoro analog feature amino groups on the alcohol chain, which could facilitate hydrogen bonding or salt bridge formation in biological targets.

Implications for Research and Development

• Target Compound : The methyl group may optimize lipophilicity for blood-brain barrier penetration, making it a candidate for central nervous system targets.
• 5-Fluoro Analog : Its polarity could favor solubility in aqueous environments, suitable for targeting peripheral receptors.
• Propargyl Alcohol Derivative : The triple bond offers a handle for bioconjugation or probe development.
• Difluoro Analog : Enhanced stability may prolong half-life in vivo, advantageous for therapeutic applications.

Biological Activity

3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol, with the CAS number 1598986-46-9, is a compound of interest due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C₉H₁₃BrN₂O
• Molecular Weight : 245.12 g/mol
• Density : Not available
• Boiling Point : Not available

The biological activity of 3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol is primarily attributed to its interaction with specific molecular targets. The bromopyridine moiety allows for various interactions such as hydrogen bonding and π-π stacking, which are crucial in influencing its biological effects. The hydroxyl group may also participate in hydrogen bonding, enhancing solubility and reactivity .

Antimicrobial Activity

Research indicates that compounds similar to 3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol exhibit selective antimicrobial activity. For instance, studies have shown that related compounds can inhibit the growth of Chlamydia trachomatis, a significant pathogen responsible for sexually transmitted infections. These compounds did not adversely affect host cell viability, indicating their potential as selective antimicrobial agents .

Enzyme Inhibition

The compound has been investigated for its potential as an enzyme inhibitor. The presence of the bromopyridine ring may enhance binding affinity to certain enzymes, making it a candidate for further exploration in drug development .

Study on Antichlamydial Activity

A notable study explored the structure-activity relationship (SAR) of compounds based on a similar scaffold to 3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol. The results demonstrated that several analogues could significantly impair the growth of Chlamydia trachomatis without affecting mammalian cell lines. This selectivity highlights the compound's potential in developing targeted therapies against chlamydial infections .

Toxicity Assessment

Toxicity studies have shown that while some derivatives exhibit mild toxicity towards mammalian cells, they are non-mutagenic in Drosophila melanogaster assays. This suggests a favorable safety profile for further development .

Comparative Analysis with Similar Compounds

Compound Name	IC50 (μg/mL)	Selectivity	Remarks
3-Amino-1-(5-bromopyridin-3-yl)-2-methylpropan-1-ol	TBD	High	Potential antichlamydial agent
Compound A (related)	64	Moderate	Inhibits N. meningitidis
Compound B (related)	32	Moderate	Inhibits H. influenzae